N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C21H21NO4S/c1-25-17-6-3-2-5-16(17)20(9-10-20)19(23)22-14-21(24,15-8-12-27-13-15)18-7-4-11-26-18/h2-8,11-13,24H,9-10,14H2,1H3,(H,22,23)
• InChI Key: IPVIKWHWYHMJFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)C(=O)NCC(C3=CSC=C3)(C4=CC=CO4)O
• Molecular Formula: C21H21NO4S
• Molecular Weight: 383.5 g/mol
• CAS No.: 2034483-19-5

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-1-(2-methoxyphenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C21H21NO4S and its molecular weight is 383.46. The purity is usually 95%.
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Scientific Research Applications

Transformations under Camps Cyclization Conditions

Research by Mochalov et al. (2016) in "Russian Journal of Organic Chemistry" explores the transformations of N-substituted furan-2-, thiophene-2-, and cyclopropane-carboxamides under Camps cyclization. This process leads to the formation of various quinolin-4(1H)-ones with high yields. This study indicates the potential use of these compounds in synthesizing complex organic molecules through cyclization reactions (Mochalov et al., 2016).

Photoinduced Direct Oxidative Annulation

Zhang et al. (2017) in "The Journal of Organic Chemistry" demonstrated a photoinduced direct oxidative annulation of furan/thiophen-2-yl butane-1,3-diones. This process provides access to highly functionalized polyheterocyclic compounds without the need for transition metals or oxidants. The synthesized compounds exhibit excited-state intramolecular proton transfer, showing potential applications in the development of organic photoactive materials (Zhang et al., 2017).

Use in Dye-Sensitized Solar Cells

A study by Kim et al. (2011) in "Organic Letters" explored phenothiazine derivatives with furan and thiophene linkers used in dye-sensitized solar cells. The furan-linked derivative showed a significant improvement in solar energy-to-electricity conversion efficiency. This implies that compounds with furan and thiophene units might be useful in enhancing the performance of solar energy devices (Kim et al., 2011).

Antimicrobial and Antioxidant Studies

Raghavendra et al. (2016) in "Bioorganic & Medicinal Chemistry Letters" synthesized compounds including thiophene-2-carbonyl cyclopropanecarboxylates and tested their antimicrobial and antioxidant activities. Some compounds showed excellent antibacterial and antifungal properties, suggesting potential applications in pharmaceuticals (Raghavendra et al., 2016).

Antioxidant and Anticancer Activity

Tumosienė et al. (2020) in "Molecules" studied the antioxidant and anticancer activity of novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives with furan and thiophene moieties. Some compounds exhibited significant antioxidant and cytotoxic activities against human cancer cell lines, indicating their potential in cancer therapy (Tumosienė et al., 2020).

Enzymatic Synthesis of Biobased Polyesters

Jiang et al. (2014) in "Biomacromolecules" focused on the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with diacid ethyl esters, leading to novel biobased furan polyesters. This study suggests that furan derivatives can play a crucial role in the development of sustainable polymers (Jiang et al., 2014).